Aiming at the application of hydraulic punching technology in soft, low permeability, and high gas coal seams in Changping Coal Mine, there are problems such as large workload, poor permeability enhancement effect, and the formation of “blank zones” in the pressure relief and permeability enhancement areas caused by workers' blind construction. By using a combination of theoretical analysis, numerical simulation, and on-site practice, the threshold pressure for punching and breaking coal was calculated. The simulation analysis determined the reasonable key parameters for hydraulic punching through layered drilling, providing theoretical support for engineering applications; and the application effect of key parameters was investigated in the 5302 bottom extraction roadway of Changping Coal Mine. The research results show that the threshold value of incident pressure for punching and breaking coal in the No. 3 coal seam of Changping Coal Mine is 4.26 MPa, the reasonable hydraulic punching water pressure is 15 MPa, the punching angle is 60°, the diameter of the punching hole is not more than 0.8 m, and the punching time is 120 min; when the punching water pressure is lower than 4.0 MPa, effective coal flushing cannot be achieved. When the water pressure is between 4.0 and 15.0 MPa, the total amount of coal flushing is positively correlated with the punching water pressure; under the determined reasonable parameter punching conditions, the extraction influence radius is 8.9 m, the effective extraction radius is 5 m, and the average pure gas extraction volume is 0.089 m3/min. Under this parameter, hydraulic punching technology effectively improves the permeability characteristics of coal seams, which is conducive to long-term gas extraction and has a significant effect on pressure relief and drainage promotion.

Upgrading carbohydrate biomass is a promising process to convert low-value carbohydrate feedstocks into high-value chemicals and fuels, which is critical for the development of a sustainable and renewable society. Among the various carbohydrate conversion technologies, electrocatalytic methods have gained increasing research interest due to their mild reaction conditions and easy accessibility. Moreover, electrocatalytic methods utilize water as a green and abundant source of hydrogen and oxygen for either reduction reactions on the cathode or oxidation reactions on the anode. In recent years, significant progress has been made in this field, with the establishment of various systems aimed at enhancing the electrocatalytic conversion of carbohydrates. In this review, recent technologies and results of electrocatalytic conversion of carbohydrates are summarized in two parts: anodic electrocatalytic oxidation (cellulose, 5-hydroxymethylfurfural [HMF], glucose, and 2-furfural) and cathodic electrocatalytic reduction (glucose, HMF, and 2-furfural). Furthermore, future outlooks for improving this field are also proposed.

The filler is the core component of the cooling tower, filler performance refers to both its thermal and flow resistance characteristics, which use empirical formulas of tower characteristic N, volumetric mass transfer coefficient βxv, and pressure drop ΔP obtained through experimentation under specific conditions. However, the performance equations for identical countercurrent fillers can vary at different heights or seawater concentrations. Linear interpolation is the conventional method for obtaining the filler performance under different conditions, but its uncertainty limits the application. This paper explores the use of the radial basis function artificial neural network (RBF ANN) to analyze filler performance based on existing performance equations. The data set is generated by the filler performance equations. The results demonstrate that RBF ANN has a preferable prediction effect with high correlation (the determination coefficient R2 > 0.99) and prediction accuracy (the proportion of relative error within 10% N10 > 90%). Furthermore, the predicted results are consistent with the experimental results of the filler performance. Therefore, RBF ANN can accurately predict filler performance at varying heights and seawater concentrations, making it universal and providing a basis for cooling tower design.

Maximizing the utilization of an available source serves as the ideal approach, provided that only technical factors are considered. For sources with low heat flux, however, cost-effective solutions are more suitable due to the minimal net power generated, regardless of the effectiveness of the energy conversion. In such cases, utilizing low-threshold technology may be the most fitting solution, the layout of these cycles should be simple and inexpensive. In the case of organic Rankine cycles (ORCs)-based power cycles, this means the omission of superheaters or recuperative heat exchangers and the use of simple expanders and small heat exchangers. Simplifying the design, however, requires additional considerations about the elementary steps of the cycle. This work presents a procedure to select favorable working fluids for ORC while considering the expander's internal efficiency. The criteria for favourability is to have a nonideal expansion process starting and ending in (or very near) saturated vapor states to avoid problems related to wetness/dryness between the given maximal and minimal expansion temperatures. It is demonstrated that the design can be simplified under the simultaneous working fluid and expander selection method presented in this study, regardless of the type and isentropic efficiency of the expander. The resulting methodology applies the novel classification of working fluids using the sequences of their characteristic points on temperature-entropy space. The proposed approach is illustrated with a case study finding optimal working fluid for an ORC system fitted to industrial waste heat, a low-temperature geothermal, and a cryogenic heat source.

Optimizing the efficiency of conventional heat exchangers is critical for improving the performance of various processes. This study proposed increasing the heat dissipation buffer space of heat exchangers by filling the gap between the heat exchanger and the shell with phase-change materials for optimizing phase-change heat exchangers. Comparative simulation analyses were performed by investigating the difference between the internal and external diameters of the inner ring ribs of the heat exchanger, the flow rate of the cooling liquid, the spacing distance, and the number of the inner ring ribs as independent variables. The results revealed that the heat transfer efficiency of heat exchangers can be improved by adding the inner ring rib structure to the heat exchange copper tube. The difference between the inner and outer diameters of the inner ring rib considerably influences heat dissipation. Furthermore, a sensitivity coefficient of 0.2457 can be obtained. The distance and number of inner ring ribs and the flow rate of cooling liquid exhibit certain effects on the heat transfer efficiency of the heat exchanger. The sensitivity coefficients were 0.1477 and 0.0935. The heat dissipation efficiency of the coil heat exchanger was improved by 3.8% by adding inner ring ribs in the coil heat exchanger channel.

In this study, the effect of fin number and size on the solidification output of a double-tube container filled with phase change material (PCM) was analyzed numerically. By altering the fins' dimensions, the PCM's heat transfer performance is examined and compared to finless scenarios. To attain optimal performance, multiple inline configurations are explored. In addition, the initial conditions of the heat transfer fluid (HTF), including temperature and Reynolds number, are considered in the analysis. The research results show a significant impact of longer fins with higher numbers on improving the solidification rate of PCM. The solidification rate increases by 67%, 170%, 308%, and 370% for cases with 4, 9, 15, and 19 fins, respectively, all with the same fin length and initial HTF boundary condition. The best case results in a solidification time that is 4.45 times shorter compared to other fin number and dimension scenarios. The study also found that moving from Reynolds numbers 500 to 1000 and 2000 reduced discharging times by 12.9% and 22%, respectively, and increased heat recovery rates by 14.4% and 27.9%. When the HTF entrance temperature was 10°C and 15°C, the coolant temperature showed that the entire discharging time decreased by 37.5% and 23.1% relative to the solidification time when the initial temperature was 20°C. Generally, this work highlights that increasing the length and number of fins enhances thermal efficiency and the phase change process.

Thermal energy is one of the most widely encountered energy forms in our daily life. To ensure efficient utilization and conversion of this energy, the balance between supply and demand needs to be maintained. For this purpose, thermal energy storage is required. There are various thermal energy storage systems available; one of the most basic is sensible thermal energy storage which includes rock thermal energy storage (RTES). This rock-based energy storage has recently gained significant attention due to its capability to hold large amounts of thermal energy, relatively simple storage mechanism and low cost of storage medium. Accordingly, numerous studies have been conducted to elucidate the basic flow and heat transfer mechanism and to evaluate the performance of this energy storage. The major technical challenges hindering the wide adoption of this technology are the enormous pressure drop across the storage and nonoptimal heat transfer from the heat transfer fluid to the storage medium and vice versa. These issues will directly and indirectly affect the overall cost (capital, operational, and maintenance costs) of the system. To eliminate this issue and assist further development of this technology, it is crucial to compile and extract important findings from these previous studies, identify the challenge and research gap, and draw guidelines for the upcoming research and development. At the moment, this kind of compilation does not exist. Hence, this paper is prepared with the primary objective to comprehensively review the current technology and development of RTES and to propose a potential way forward based on the pain point identified. Discussion on the nontechnical aspect such as policy and regulations as well as community awareness will also be outlined and discussed.

Clean water and renewable energy sources are becoming increasingly important in the current era, as well as a future challenge, and one of the potential solutions is photocatalysis. In the current study, a simple one-step hydrothermal technique is employed to fabricate the pure and La-doped CuO (0%, 1%, 3%, 5%, and 7%) photocatalysts. The influence of varying La concentration on structure, morphology, and optical properties is determined by scanning electron microscope (SEM), X-ray diffraction (XRD), ultraviolet (UV)–visible spectroscopy, and photoluminescence. SEM showed that synthesized nanostructures are irregularly spherical and transform into needle-like nanostructures on increasing La concentration. XRD revealed the monoclinic phase with a crystallite size of 15–23 nm. The UV–visible spectrum exhibited a decrease in the band gap of La-doped CuO needle-like nanostructures from UV to visible light. The composition and purity of synthesized nanostructures are evaluated via the energy-dispersive X-ray spectrum which revealed that needle-like nanostructures are pure without any impurity traces. The synthesized nanostructures were used as a photocatalyst against methylene blue dye to examine their photocatalytic activity. The synthesized CuO-3La photocatalyst exhibited excellent photocatalytic performance of dye degradation and hydrogen production 95.3 μmol h−1 g−1 with more than 97% cyclic stability. Therefore, the synthesized La-doped CuO nanostructures are potential candidates for photocatalytic water splitting and hydrogen evolution.

This study reviews the current methods of numerical simulations for crystalline-Si (c-Si) photovoltaic (PV) cells. The increased demand for PV devices has led to significant improvements in the performance of solar cell devices. The main contribution comes from c-Si solar cells, which constitute 90% of the industry. Numerical analysis is effective for predicting, developing, and optimizing cell performances as the cell structures become more complex and include several parameters. However, conventional methods cannot simulate improved device structures with complex configurations. Additional physics is necessary to evaluate these cell structures. This study introduces methods for evaluating these cell structures using physical modeling and highlights the latest examples of simulations of c-Si solar cells.

Reducing loss and providing a secure power supply for customers have always been the main goal of distribution systems planners. Recently, the development of competitive electricity markets and responsive loads participation in such markets together with the integration of regional energy networks (RENs) have resulted in creating some challenges for RENs' owners to increase operating efficiency, and reduce investment costs. In this paper, to overcome these problems, a new modeling for coordinated planning of distribution networks and RENs in the presence of responsive loads is proposed and to achieve the optimal solution of the problem, the genetic algorithm is used. Operation uncertainties due to the installation of wind turbines and photovoltaic resources in RENs are considered. The probability-tree method is used to generate and model operation scenarios and their variable production, respectively. To validate and confirm the efficiency of the proposed model, numerical studies were applied on a 25-bus Institute of Electrical and Electronics Engineers standard distribution network, including two RENs equipped with responsive loads. The results show the fact that the flexibility of the demand side in the electrical sector due to the activity of responsive loads causes to increase in the installation capacity of energy resources and storages.